(Z)-methyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate

• IUPAC Name: methyl 2-[[(2Z)-2-[(2,3-dimethoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate
• InChI: InChI=1S/C20H18O7/c1-23-15-6-4-5-12(20(15)25-3)9-17-19(22)14-8-7-13(10-16(14)27-17)26-11-18(21)24-2/h4-10H,11H2,1-3H3/b17-9-
• InChI Key: JMPXZACWRXRMJC-MFOYZWKCSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC(=O)OC
• Isomeric SMILES: COC1=CC=CC(=C1OC)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC(=O)OC
• Molecular Formula: C20H18O7
• Molecular Weight: 370.4 g/mol

Description

The compound contains a benzofuran moiety, which is a heterocyclic compound consisting of fused benzene and furan rings. It also has a methoxy group (-OCH3) and an acetate group (-COOCH3), which are common functional groups in organic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzofuran ring, along with the methoxy and acetate groups attached at specific positions. The exact structure would need to be determined through techniques such as X-ray crystallography.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the methoxy groups could be cleaved under acidic conditions, or the acetate group could be hydrolyzed to form a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ether and ester groups could make it relatively polar, affecting its solubility in different solvents.

Scientific Research Applications

Structural and Synthesis Applications

Research has delved into the structural aspects and synthesis applications of compounds structurally similar to "(Z)-methyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate." For instance, the study on the rac-(Z)-Ethyl 2-bromo-2-[(3R,5R)-3-bromo-5-methyltetrahydrofuran-2-ylidene]acetate illustrates the Z configuration's significance in the compound's crystal structure, highlighting its potential in material science and organic synthesis (Loiseau et al., 2006).

Catalytic and Chemical Properties

N-heterocyclic carbenes have shown to be versatile nucleophilic catalysts for transesterification/acylation reactions, suggesting that compounds with similar chemical frameworks could play a role in facilitating organic transformations, thereby impacting synthetic methodologies (Grasa, Kissling, & Nolan, 2002).

Advanced Material Synthesis

The synthesis and structural analysis of a Schiff base-type Zinc(II) complex offer insights into the role of similar compounds in the development of new materials with potential applications in electronics and photonics, underscoring the utility of such compounds in material science (Chai et al., 2016).

Organic Reaction Mechanisms

A study on the novel synthesis of oxothiazolidine derivatives provides a foundation for understanding the reaction mechanisms involving compounds like "(Z)-methyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate," which can be essential for developing new synthetic routes in organic chemistry (Hassan et al., 2012).

Future Directions

The future research directions for this compound could include exploring its potential applications, such as in medicine or materials science. Further studies could also investigate its physical and chemical properties in more detail, or develop more efficient methods for its synthesis.

Mechanism of Action

Target of Action

Compounds with similar structures, such as dimethoxybenzaldehydes (dmbz), are often used as starting materials in condensation reactions forming schiff base compounds . Schiff base compounds are versatile ligands in numerous metal–organic complexes that are used as catalysts .

Mode of Action

Based on its structural similarity to dmbz, it can be inferred that it might interact with its targets through condensation reactions to form schiff base compounds .

Biochemical Pathways

Schiff base compounds, which this compound may form, are known to be involved in a variety of reactions, including c—o coupling reactions, the suzuiki–miyaura reaction, nitroaldol reactions, and a wide variety of other reactions .

Result of Action

A compound with a similar structure, known as dmbo-ma, has been reported to demonstrate selective toxicity toward mlh1-deficient cancer cells .